Cas no 134959-57-2 (8-Quinolinecarboxylicacid, (2,4-dichlorophenyl)methyl ester)

• Product Name: 8-Quinolinecarboxylicacid, (2,4-dichlorophenyl)methyl ester
• CAS No: 134959-57-2
• MF: C₁₇H₁₁Cl₂NO₂
• MW: 332.180742502213
• CID: 228159
• PubChem ID: 148783
• Update Time: 2025-04-19

8-Quinolinecarboxylicacid, (2,4-dichlorophenyl)methyl ester Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinecarboxylicacid, (2,4-dichlorophenyl)methyl ester
• (2,4-dichlorophenyl)methyl quinoline-8-carboxylate
• 2,4-Dichlorobenzyl 8-quinolinecarboxylate
• 2,4-Dichlorobenzyl quinoline-8-carboxylate
• 8-Quinolinecarboxylic acid, (2,4-dichlorophenyl)methyl ester
• CCRIS 6966
• DTXSID80159161
• 134959-57-2

• Inchi： 1S/C17H11Cl2NO2/c18-13-7-6-12(15(19)9-13)10-22-17(21)14-5-1-3-11-4-2-8-20-16(11)14/h1-9H,10H2
• InChI Key： MMLPCEIVQASUHT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1COC(C1=CC=CC2=CC=CN=C12)=O)Cl

Computed Properties

• Exact Mass: 331.017
• Monoisotopic Mass: 331.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.388
• Boiling Point: 479.2°Cat760mmHg
• Flash Point: 243.6°C
• Refractive Index: 1.659